Cas no 1203202-52-1 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate
• CAS No: 1203202-52-1
• MF: C₁₆H₁₀F₃NO₄
• MW: 337.250114917755
• CID: 6211525
• PubChem ID: 9009498
• Update Time: 2025-11-01

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 4-(trifluoromethyl)benzoate
• (5-(furan-2-yl)isoxazol-3-yl)methyl 4-(trifluoromethyl)benzoate
• AKOS024653010
• 1203202-52-1
• F2496-1359

• Inchi： 1S/C16H10F3NO4/c17-16(18,19)11-5-3-10(4-6-11)15(21)23-9-12-8-14(24-20-12)13-2-1-7-22-13/h1-8H,9H2
• InChI Key： AHHVQSWOUMAVDM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC2C=C(C3=CC=CO3)ON=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 337.05619229g/mol
• Monoisotopic Mass: 337.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate

Comprehensive Overview of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate (CAS No. 1203202-52-1)

The compound 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate (CAS No. 1203202-52-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a furan ring, an oxazole core, and a trifluoromethylbenzoate moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group, in particular, is notable for its ability to enhance metabolic stability and bioavailability, which are critical factors in drug design.

In the context of current research trends, 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate is often discussed alongside topics such as small molecule drug discovery, heterocyclic chemistry, and fluorinated compounds. These areas are highly relevant to modern medicinal chemistry, as researchers seek to develop new therapeutics with improved efficacy and safety profiles. The compound's oxazole ring, for instance, is a common pharmacophore found in many FDA-approved drugs, underscoring its importance in drug development.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate?" While specific applications are still under investigation, preliminary studies suggest that it could serve as a building block for antimicrobial agents or anti-inflammatory drugs. The furan and oxazole moieties are known to exhibit bioactive properties, which could be leveraged in these contexts. Additionally, the trifluoromethyl group may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors.

Another area of interest is the compound's synthetic methodology. Researchers often inquire about "efficient synthesis routes for 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate", highlighting the demand for scalable and cost-effective production methods. Recent advances in catalysis and green chemistry have provided new opportunities to optimize the synthesis of such complex molecules, reducing waste and improving yields.

The physicochemical properties of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate are also a key focus. Parameters such as solubility, stability, and lipophilicity are critical for its potential use in formulations. The trifluoromethyl group, for example, can significantly influence the compound's logP value, which is a measure of its partitioning between aqueous and lipid phases. Understanding these properties is essential for predicting its behavior in biological systems.

In summary, 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(trifluoromethyl)benzoate (CAS No. 1203202-52-1) represents a fascinating case study in the intersection of heterocyclic chemistry and drug discovery. Its unique structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties and synthetic pathways, this compound may well emerge as a key player in the development of next-generation therapeutics.